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Compound of Interest

Compound Name: 3-Chloro-4-(pyridin-4-yloxy)aniline

CAS No.: 630125-41-6

Cat. No.: B2920243

Get Quote

Executive Summary & Immediate Directive
Do not dispose of 3-Chloro-4-(pyridin-4-yloxy)aniline down the drain or in municipal trash.

This compound is a halogenated heteroaryl amine. Its structural integration of a pyridine ring,

an ether linkage, and a chlorinated aniline moiety necessitates high-temperature incineration

with flue gas scrubbing. Improper disposal poses significant risks of aquatic toxicity and the

formation of dioxins or toxic nitrogen oxides (NOx) during uncontrolled combustion.

Primary Disposal Path: High-Temperature Incineration (Rotary Kiln) at a licensed TSD

(Treatment, Storage, and Disposal) facility.

Hazard Profile & Waste Characterization
Before initiating disposal, the waste must be accurately characterized to ensure regulatory

compliance (RCRA/EPA) and safety.

Chemical Identity[1][2]
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Chemical Name: 3-Chloro-4-(pyridin-4-yloxy)aniline

CAS Number: 524955-09-7 (Isomer/Analog reference)

Molecular Formula: C₁₁H₉ClN₂O

Waste Class: Halogenated Organic / Nitrogenous Base

Critical Hazards
Hazard Category Signal Word Hazard Statement

Operational
Implication

Acute Toxicity DANGER

Toxic if swallowed, in

contact with skin, or

inhaled

(H301+H311+H331).

[1]

Use full PPE (Tyvek,

Nitrile gloves,

N95/P100).

Environmental WARNING

Very toxic to aquatic

life with long-lasting

effects (H410).

Zero tolerance for

sewer discharge.

Combustion WARNING

Releases HCl, NOx,

and COx upon

decomposition.

Incineration requires

acid gas scrubbing.

Regulatory Classification (RCRA)
While this specific isomer may not be explicitly "P-listed" or "U-listed" by name in 40 CFR

261.33, it shares structural homology with p-Chloroaniline (P024).

Conservative Classification: Treat as RCRA Hazardous Waste.

Waste Code Recommendation: If not strictly listed, characterize as D000 (Non-listed

Hazardous) but manage under Halogenated Solvents/Organics profiles. Check state-specific

regulations which may be stricter (e.g., California).

Operational Handling Procedures
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Segregation Logic
Chemical incompatibility can lead to fires or toxic gas evolution. Follow this segregation matrix:

COMPATIBLE: Halogenated solvents (Methylene chloride), Non-halogenated organics (if

approved by TSD), Other stable organic amines.

INCOMPATIBLE (DO NOT MIX):

Strong Acids: May react with the pyridine/aniline nitrogen to form salts, potentially

generating heat.

Strong Oxidizers: Risk of violent reaction or fire.

Aqueous Waste: Keep separate to minimize disposal costs and prevent hydrolysis issues.

Packaging & Labeling
Container: Use High-Density Polyethylene (HDPE) or Amber Glass bottles. Avoid metal

containers if acidic impurities are suspected.

Labeling:

Primary Label: "HAZARDOUS WASTE - Halogenated Organic Solid."

Constituents: Explicitly list "3-Chloro-4-(pyridin-4-yloxy)aniline" and approximate %

composition.

Hazard Checkbox: Mark "Toxic" and "Environmental Hazard."

Spill Response Protocol
In the event of a spill, immediate containment is required to prevent environmental release.
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Figure 1: Emergency Spill Response Workflow for Toxic Solids

Spill Detected

1. Evacuate Area & 
Assess Volume

2. Don PPE:
Nitrile Gloves (Double),

Lab Coat, Safety Goggles,
N95 Respirator

3. Containment:
Circle spill with

inert absorbent (Vermiculite/Sand)

4. Collection:
Scoop into HDPE Waste Jar.

Do NOT create dust.

5. Decontamination:
Wipe surface with soap/water.

Collect wipes as waste.

6. Label & Store:
Mark as 'Spill Debris - Toxic'

Click to download full resolution via product page

Final Disposition & Transport
Transport Information (DOT)
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When transferring waste to a licensed hauler, ensure the shipping manifest reflects the

following:

UN Number:UN 2811

Proper Shipping Name: Toxic solid, organic, n.o.s. (3-Chloro-4-(pyridin-4-yloxy)aniline)

Hazard Class: 6.1

Packing Group: III (assuming lower toxicity) or II (conservative approach).

Labels: "POISON" (Class 6) and "MARINE POLLUTANT" (if >5kg).

Destruction Method: Incineration
The only acceptable destruction method is Rotary Kiln Incineration at a permitted facility.

Mechanism: Thermal oxidation breaks the C-Cl and C-N bonds.

Critical Parameters:

Temperature: >1100°C (2000°F) to ensure destruction of the halogenated ring.

Residence Time: >2 seconds.

Scrubbing: Flue gas must pass through a caustic scrubber (NaOH) to neutralize Hydrogen

Chloride (HCl) gas generated from the chlorine atom.

Figure 2: Cradle-to-Grave Disposal Pathway

Waste Generation:
3-Chloro-4-(pyridin-4-yloxy)aniline

Classification:
Halogenated Organic

(Toxic, Non-Flammable)

Segregation:
Separate from Acids/Oxidizers

Packaging:
UN-Rated HDPE Drum/Jar

Transport:
UN 2811, Class 6.1

Destruction:
Rotary Kiln Incineration

(>1100°C + HCl Scrubbing)
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U.S. Environmental Protection Agency (EPA).Hazardous Waste Characteristics: A User-

Friendly Reference Document. (Defining Characteristic Wastes). [Link]

PubChem.Compound Summary: 3-Chloro-4-(pyridin-4-yloxy)aniline. National Library of

Medicine. [Link](Note: General compound search used for structural verification).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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yloxy)aniline]. BenchChem, [2026]. [Online PDF]. Available at:
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4-pyridin-4-yloxy-aniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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